Cassigarol A

• CAS RN: 106387-02-4
• Molecular Formula: C28H24O8
• Molecular Weight: 488.5 g/mol
• IUPAC Name: 10-(3,4-dihydroxyphenyl)-2-[(3,5-dihydroxyphenyl)methyl]tricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaene-4,6,13,14-tetrol
• InChI: InChI=1S/C28H24O8/c29-16-3-13(4-17(30)9-16)5-22-21-12-26(35)25(34)11-20(21)19(14-1-2-23(32)24(33)8-14)7-15-6-18(31)10-27(36)28(15)22/h1-4,6,8-12,19,22,29-36H,5,7H2
• InChI Key: SJCXTMZZGQRDQF-UHFFFAOYSA-N
• SMILES: C1C(C2=CC(=C(C=C2C(C3=C1C=C(C=C3O)O)CC4=CC(=CC(=C4)O)O)O)O)C5=CC(=C(C=C5)O)O
• synonyms: cassigarol A

Description

Cassigarol A is a natural product isolated from the bark of Cassia garrettiana. It has gained attention in the scientific community due to its potential pharmacological properties. Cassigarol A is a polyphenolic compound that has been found to possess antioxidant, anti-inflammatory, and anticancer activities.

Scientific Research Applications

Gastric H+,K(+)-ATPase Inhibition

Cassigarol A, a polyphenol from Cassia garrettiana, has been shown to inhibit gastric H+,K(+)-ATPase and gastric acid secretion. This inhibition is competitive with respect to ATP and non-competitive with respect to K+. The phenolic hydroxy groups of cassigarol A play a crucial role in this interaction, indicating its potential as a potent inhibitor of gastric H+,K(+)-ATPase (Murakami et al., 1992).

Antitumor and Antimetastatic Activities

Cassigarol A has been found to inhibit tumor growth and lung metastasis in Lewis lung carcinoma-bearing mice. It also inhibits plasmin activity and the formation of capillary-like networks in human umbilical vein endothelial cells, suggesting its role in hindering angiogenesis. This points towards its antitumor and antimetastatic activities possibly due to inhibition of plasmin activity and angiogenesis (Kimura et al., 2000).

Anti-HIV-1 Protease Activity

Cassigarol A has been identified as having inhibitory activity against HIV-1 protease, as discovered in screenings of Thai plant extracts used in traditional medicine. This activity positions it as a candidate for the development of anti-HIV-1 agents (Bunluepuech et al., 2016).

Role in Insulin and Immunoprotective Pathways

Studies on Cassia auriculata, which contain cassigarol A, highlight its influence on insulin and immunoprotective pathways, suggesting a possible role in enhancing glucose uptake and transporter expressions via the IRS signaling pathway. This opens up possibilities for its application in long-term therapy for type II diabetes (Fauzi et al., 2017).